Cas no 645411-32-1 (4-Thiazolecarboxylic acid, 2-amino-4,5-dihydro-, trihydrate)

• Product Name: 4-Thiazolecarboxylic acid, 2-amino-4,5-dihydro-, trihydrate
• CAS No: 645411-32-1
• MF: C₄H₁₂N₂O₅S
• MW: 200.213479995728
• CID: 422922
• PubChem ID: 44658139
• Update Time: 2025-04-19

4-Thiazolecarboxylic acid, 2-amino-4,5-dihydro-, trihydrate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-amino-4,5-dihydro-, trihydrate
• 2-amino-4,5-dihydro-1,3-thiazole-4-carboxylic acid,trihydrate
• DTXSID50660072
• AKOS024398334
• 2-amino-4,5-dihydro-1,3-thiazole-4-carboxylic acid;trihydrate
• 2-Amino-4,5-dihydro-1,3-thiazole-4-carboxylic acid--water (1/3)
• 645411-32-1

• Inchi： 1S/C4H6N2O2S.3H2O/c5-4-6-2(1-9-4)3(7)8;;;/h2H,1H2,(H2,5,6)(H,7,8);3*1H2
• InChI Key： WNVCCEYMBHMWPX-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)O)C1.O.O.O

Computed Properties

• Exact Mass: 200.04676
• Monoisotopic Mass: 200.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• PSA: 170.18